Cas no 83420-58-0 (Pyridine, 4-(2-iodophenyl)-)

• Product Name: Pyridine, 4-(2-iodophenyl)-
• CAS No: 83420-58-0
• MF: C₁₁H₈IN
• MW: 281.092394828796
• CID: 4964955
• Update Time: 2025-06-08

Pyridine, 4-(2-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-(2-Iodophenyl)pyridine
• Pyridine, 4-(2-iodophenyl)-

• Inchi： 1S/C11H8IN/c12-11-4-2-1-3-10(11)9-5-7-13-8-6-9/h1-8H
• InChI Key： XURKUYORKBLNLV-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C1C=CN=CC=1

Computed Properties

• Exact Mass: 280.97015 g/mol
• Monoisotopic Mass: 280.97015 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9
• Molecular Weight: 281.09

Additional information on Pyridine, 4-(2-iodophenyl)-

Pyridine, 4-(2-iodophenyl)- (CAS No. 83420-58-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Pyridine, 4-(2-iodophenyl)-, identified by its Chemical Abstracts Service number (CAS No. 83420-58-0), is a significant organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular disorders. Its unique structural features, comprising a pyridine ring substituted with a 2-iodophenyl group, make it a versatile building block for medicinal chemists.

The< strong>4-(2-iodophenyl)pyridine moiety is particularly valuable due to its ability to participate in various chemical transformations, including cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing complex molecular architectures, enabling the development of novel therapeutic agents. The presence of the iodine atom at the para position relative to the phenyl ring enhances the reactivity of the aromatic system, facilitating efficient functionalization at multiple sites.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for protein-protein interactions (PPIs), which are often implicated in various diseases, including cancer and inflammatory disorders. The< strong>4-(2-iodophenyl)pyridine scaffold has been explored as a pharmacophore in several high-throughput screening campaigns to identify potent PPI modulators. For instance, studies have demonstrated its utility in designing inhibitors targeting the interaction between BCL-xL and Bak, a critical axis in apoptosis regulation.

Moreover, the< strong>CAS No. 83420-58-0 compound has found applications in the development of kinase inhibitors, which are widely used in oncology. The pyridine core is a common feature in many kinase inhibitors due to its ability to form hydrogen bonds with key residues in the ATP-binding pocket of kinases. By incorporating a 2-iodophenyl group, chemists can fine-tune the binding affinity and selectivity of these inhibitors. Recent advances in structure-based drug design have highlighted the importance of this scaffold in optimizing lead compounds for clinical trials.

The< strong>Suzuki-Miyaura coupling reaction, particularly with boronic acid derivatives, has been extensively utilized to introduce diverse substituents onto the< strong>4-(2-iodophenyl)pyridine core. This transformation has enabled the synthesis of a library of analogs with varying biological activities. For example, researchers have employed this strategy to develop novel antipsychotic agents by modifying the phenyl ring with pharmacologically relevant groups such as thiazole or triazole moieties.

In addition to its role in drug discovery, Pyridine, 4-(2-iodophenyl)- has been investigated for its potential applications in materials science. The conjugated system formed by the pyridine and phenyl rings can contribute to electron delocalization, making it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. While this application is still nascent compared to its pharmaceutical uses, it underscores the broad utility of this compound across multiple scientific disciplines.

The synthesis of< strong>CAS No. 83420-58-0 typically involves iodination of a suitable precursor followed by purification steps to ensure high chemical purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been optimized to enhance yield and scalability. These methods are critical for ensuring that pharmaceutical-grade material is available for subsequent derivatization and biological testing.

In conclusion, Pyridine, 4-(2-iodophenyl)-, with its CAS number 83420-58-0, represents a cornerstone intermediate in modern pharmaceutical synthesis. Its structural versatility and reactivity make it indispensable for developing innovative therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic methodologies, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.